molecular formula C12H19N6OP B1681371 Triamiphos CAS No. 1031-47-6

Triamiphos

Cat. No. B1681371
CAS RN: 1031-47-6
M. Wt: 294.29 g/mol
InChI Key: BABJTMNVJXLAEX-UHFFFAOYSA-N
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Description

Triamiphos is an organophosphate used as a pesticide and fungicide . It appears as a solid and is used in the control of powdery mildew on apples and ornamentals .


Molecular Structure Analysis

Triamiphos has the molecular formula C12H19N6OP . Its molecular weight is 294.29 g/mol . The InChI representation of its structure is InChI=1S/C12H19N6OP/c1-16(2)20(19,17(3)4)18-12(13)14-11(15-18)10-8-6-5-7-9-10/h5-9H,1-4H3,(H2,13,14,15) .


Physical And Chemical Properties Analysis

Triamiphos has a density of 1.3±0.1 g/cm^3 . Its boiling point is 471.7±28.0 °C at 760 mmHg . The vapour pressure is 0.0±1.2 mmHg at 25°C . The enthalpy of vaporization is 73.5±3.0 kJ/mol . The flash point is 239.1±24.0 °C . The index of refraction is 1.638 . The molar refractivity is 79.6±0.5 cm^3 . It has 7 H bond acceptors and 2 H bond donors . It has 4 freely rotating bonds . The polar surface area is 90 Å^2 . The polarizability is 31.6±0.5 10^-24 cm^3 . The surface tension is 55.5±7.0 dyne/cm . The molar volume is 221.6±7.0 cm^3 .

Scientific Research Applications

Proteomic Analysis

Tricine–SDS-PAGE, a variant of polyacrylamide gel electrophoresis, is utilized in the separation of proteins, particularly those under 30 kDa. It facilitates electroblotting crucial for hydrophobic proteins and is preferred for isolating extremely hydrophobic proteins via doubled SDS-PAGE (dSDS-PAGE) for mass spectrometric identification. This technique enhances the resolution in proteomic analysis, especially after blue-native PAGE (BN-PAGE) and clear-native PAGE (CN-PAGE) (Schägger, 2006).

Structural Chemistry

In structural chemistry, phosphoric triamides, including Triamiphos derivatives, are extensively applied. They are used as O-donor ligands. New mixed-amide phosphoric triamide structures have been synthesized and studied using X-ray diffraction and spectroscopic methods. These studies contribute to understanding the P-N bonds and electron-donor strengths, essential for biochemical applications (Keikha et al., 2016).

Agricultural Enhancements

In agriculture, Triamiphos derivatives like N-(n-butyl)thiophosphoric triamide (NBPT) are used in combination with microbial inoculation (e.g., Azospirillum brasilense) to enhance nutrient utilization in crops such as wheat. Studies show that such combinations can increase grain yield and biomass nitrogen uptake, demonstrating Triamiphos derivatives' role in improving agricultural efficiency (Galindo et al., 2020).

Material Science Applications

Triamiphos derivatives are also pivotal in material sciences. For instance, phosphoryl triamide treatment impacts the flexural properties, internal bond strength, and dimensional stability of woodflour-polypropylene composites. This treatment modifies the composites' performance, indicating its utility in developing fire-retardant materials (Hwang et al., 2010).

Future Directions

The global market for Triamiphos was estimated to be worth US$ million in 2023 and is forecast to a readjusted size of US$ million by 2030 with a CAGR of % during the forecast period 2024-2030 .

properties

IUPAC Name

2-[bis(dimethylamino)phosphoryl]-5-phenyl-1,2,4-triazol-3-amine
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InChI

InChI=1S/C12H19N6OP/c1-16(2)20(19,17(3)4)18-12(13)14-11(15-18)10-8-6-5-7-9-10/h5-9H,1-4H3,(H2,13,14,15)
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InChI Key

BABJTMNVJXLAEX-UHFFFAOYSA-N
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Canonical SMILES

CN(C)P(=O)(N1C(=NC(=N1)C2=CC=CC=C2)N)N(C)C
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Molecular Formula

C12H19N6OP
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DSSTOX Substance ID

DTXSID2042482
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Molecular Weight

294.29 g/mol
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Physical Description

Triamiphos appears as a solid. Used in the control of powdery mildew on apples and ornamentals. Product discontinued by U.S. supplier. (EPA, 1998), Colorless or white solid; [HSDB]
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Boiling Point

Decomposes on distillation
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Solubility

Moderately soluble in most common organic solvents except petroleum ether., 250 mg/l in water @ 20 °C, 5 g/l in benzene @ 20 °C, 30-35 g/l in chloroform @ 20 °C, 10-15 g/l in ethanol @ 20 °C
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Vapor Pressure

Very low at room temperature
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Mechanism of Action

A cholinesterase inhibitor exerting this action after absorption via the skin, the respiratory or digestive tract.
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Product Name

Triamiphos

Color/Form

White crystals, Colorless crystals

CAS RN

1031-47-6
Record name TRIAMIPHOS
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Melting Point

167-169 °C
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Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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